5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione hydrochloride

• IUPAC Name: 5,6,7,8-tetrahydro-1H-pyrido[4,3-d]pyrimidine-2,4-dione;hydrochloride
• InChI: InChI=1S/C7H9N3O2.ClH/c11-6-4-3-8-2-1-5(4)9-7(12)10-6;/h8H,1-3H2,(H2,9,10,11,12);1H
• InChI Key: KSZSWTZRQBKBCB-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1NC(=O)NC2=O.Cl
• Molecular Formula: C7H10ClN3O2
• Molecular Weight: 203.62 g/mol
• CAS RN: 1170023-46-7

Description

5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione hydrochloride is a chemical compound with the empirical formula C7H9N3·2HCl. It has a molecular weight of 208.09 and 171.63 respectively. The compound is typically stored at temperatures between 2-8°C.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a melting point of 206-211 °C, but decomposes at this temperature. The compound is typically stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Hybrid Catalysts in Synthesis

The application of hybrid catalysts, including organocatalysts, metal catalysts, ionic liquid catalysts, nanocatalysts, and green solvents, is crucial for synthesizing pyranopyrimidine scaffolds, such as 5H-pyrano[2,3-d]pyrimidines. These scaffolds are essential precursors in medicinal and pharmaceutical industries due to their bioavailability and broad synthetic applications. The review by Parmar et al. (2023) emphasizes the significant role of these catalysts in developing substituted pyranopyrimidine derivatives through one-pot multicomponent reactions, highlighting the importance of hybrid catalysts in the synthesis of lead molecules Parmar et al., 2023.

Anti-Inflammatory Applications

Substituted tetrahydropyrimidine derivatives exhibit potent in vitro anti-inflammatory activity, as demonstrated by Gondkar et al. (2013). The study synthesized these compounds through a novel procedure, showing significant potential for anti-inflammatory activity based on inhibition of protein denaturation methods. This research underscores the necessity of further investigation into tetrahydropyrimidine derivatives as a lead for anti-inflammatory drug design Gondkar et al., 2013.

Optical Properties and Dyes

Diketopyrrolopyrroles, including pyrimidine derivatives, are widely used dyes with applications in high-quality pigments, field-effect transistors, bulk-heterojunction solar cells, dye-sensitized solar cells, and fluorescence imaging. The review by Grzybowski and Gryko (2015) covers the synthesis, reactivity, and optical properties of diketopyrrolopyrroles, noting their significant bathochromic shift in absorption and increase in two-photon absorption cross-section. This demonstrates the versatility of pyrimidine derivatives in dye applications and their potential for future real-world applications Grzybowski & Gryko, 2015.

Anti-Inflammatory and SAR of Pyrimidines

Pyrimidine derivatives display a wide range of pharmacological effects, including anti-inflammatory activities. Rashid et al. (2021) review recent developments in the synthesis, anti-inflammatory effects, and structure–activity relationships (SARs) of pyrimidine derivatives. The review details the inhibitory response of pyrimidines against various inflammatory mediators, such as prostaglandin E2 and tumor necrosis factor-α, offering insights for the development of novel pyrimidine analogs with enhanced anti-inflammatory activities Rashid et al., 2021.

Safety And Hazards

The compound has been classified as having acute toxicity (oral), and can cause skin and eye irritation, as well as respiratory irritation. The safety pictograms associated with this compound are GHS07, and the hazard statements are H302, H315, H319, H332, and H335.